alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol
Overview
Description
Alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol (MMFPM) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MMFPM is a pyrazine derivative and has a molecular formula of C8H10FNO3.
Mechanism of Action
The mechanism of action of alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol is not fully understood. However, studies have shown that alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol interacts with certain receptors and enzymes in the body, leading to its biological effects. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has been shown to interact with the adenosine receptor, which plays a key role in regulating various physiological processes such as inflammation and immune response. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has also been shown to inhibit the activity of certain enzymes such as COX-2, which plays a key role in inflammation.
Biochemical and Physiological Effects:
alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has been shown to have various biochemical and physiological effects. In vitro studies have shown that alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has also been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation. In vivo studies have shown that alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol for lab experiments is its high affinity for certain receptors, making it a promising candidate for drug development. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol for lab experiments is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol. One direction is the development of new drugs based on alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has been shown to have a high affinity for certain receptors, making it a promising candidate for drug development. Another direction is the synthesis of new materials based on alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has a unique chemical structure that can be used to synthesize new materials with desirable properties. Finally, further studies are needed to fully understand the mechanism of action of alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol and its potential applications in various fields.
Scientific Research Applications
Alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has potential applications in various fields such as medicinal chemistry, drug discovery, and material science. In medicinal chemistry, alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has been studied for its potential as an anti-cancer agent. Studies have shown that alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has also been studied for its potential as an anti-inflammatory agent. Studies have shown that alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol reduces the production of pro-inflammatory cytokines and inhibits the activation of NF-κB, a transcription factor that plays a key role in inflammation.
In drug discovery, alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has been studied for its potential as a lead compound for the development of new drugs. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has been shown to have a high affinity for certain receptors, making it a promising candidate for drug development. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has also been studied for its potential as a precursor for the synthesis of other pyrazine derivatives.
In material science, alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has been studied for its potential as a building block for the synthesis of new materials. alpha-Methyl-5-methoxy-3-fluoropyrazine-2-methanol has been shown to have a unique chemical structure that can be used to synthesize new materials with desirable properties.
properties
IUPAC Name |
1-(3-fluoro-5-methoxypyrazin-2-yl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2O2/c1-4(11)6-7(8)10-5(12-2)3-9-6/h3-4,11H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXKQHAVRGFIZOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC=C(N=C1F)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301248769 |
Source
|
| Record name | 3-Fluoro-5-methoxy-α-methyl-2-pyrazinemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301248769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
639452-58-7 |
Source
|
| Record name | 3-Fluoro-5-methoxy-α-methyl-2-pyrazinemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=639452-58-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Fluoro-5-methoxy-α-methyl-2-pyrazinemethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301248769 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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